Cas no 85730-39-8 ( )

• Product Name: &nbsp
• CAS No: 85730-39-8
• MF: C₆H₃Cl₂F₃N₂S
• MW: 263.067628145218
• CID: 990982
• PubChem ID: 332713
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloro-2-methylsulfanyl-6-(trifluoromethyl)pyrimidine
• 85730-39-8
• SCHEMBL21020610
• SPXQHAXDCYYVFX-UHFFFAOYSA-N
• NSC-331273
• NSC331273
• DTXSID90318464
• 4,5-Dichloro-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine
• DS-005136
•  

• Inchi： 1S/C6H3Cl2F3N2S/c1-14-5-12-3(6(9,10)11)2(7)4(8)13-5/h1H3
• InChI Key： SPXQHAXDCYYVFX-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(N=C1C(F)(F)F)SC)Cl

Computed Properties

• Exact Mass: 261.9346092g/mol
• Monoisotopic Mass: 261.9346092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers